Cas no 1261816-68-5 (2'-Bromo-3-chloro-5'-(trifluoromethyl)propiophenone)

• Product Name: 2'-Bromo-3-chloro-5'-(trifluoromethyl)propiophenone
• CAS No: 1261816-68-5
• MF: C₁₀H₇BrClF₃O
• MW: 315.514191865921
• CID: 4791861
• Update Time: 2025-07-22

2'-Bromo-3-chloro-5'-(trifluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2'-Bromo-3-chloro-5'-(trifluoromethyl)propiophenone

• Inchi： 1S/C10H7BrClF3O/c11-8-2-1-6(10(13,14)15)5-7(8)9(16)3-4-12/h1-2,5H,3-4H2
• InChI Key： KDEFIMVSTHFQQJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(F)(F)F)C=C1C(CCCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1

Additional information on 2'-Bromo-3-chloro-5'-(trifluoromethyl)propiophenone

Professional Introduction to Compound with CAS No. 1261816-68-5 and Product Name: 2'-Bromo-3-chloro-5'-(trifluoromethyl)propiophenone

The compound with the CAS number 1261816-68-5 and the product name 2'-Bromo-3-chloro-5'-(trifluoromethyl)propiophenone represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in the synthesis of novel therapeutic agents. The presence of bromo, chloro, and trifluoromethyl substituents on the propiophenone backbone imparts distinct electronic and steric properties, making it a versatile intermediate in organic synthesis.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various biological pathways. The 2'-Bromo-3-chloro-5'-(trifluoromethyl)propiophenone molecule has been identified as a promising scaffold for designing compounds that interact with specific enzymes or receptors. Its structural motifs are particularly relevant in the context of drug discovery, where modulating protein-protein interactions or enzyme activity can lead to the development of effective treatments for diseases such as cancer, inflammation, and neurodegenerative disorders.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases. The bromo and chloro substituents on the propiophenone ring enhance the electrophilicity of the molecule, making it an excellent candidate for further functionalization through cross-coupling reactions. These reactions are widely employed in medicinal chemistry to introduce additional functional groups that can improve binding affinity and selectivity.

Recent studies have highlighted the utility of 2'-Bromo-3-chloro-5'-(trifluoromethyl)propiophenone in the development of tyrosine kinase inhibitors (TKIs). TKIs are a class of drugs that have revolutionized the treatment of certain types of cancer by specifically targeting abnormal tyrosine kinases. The trifluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, which are critical factors for drug efficacy. Researchers have leveraged this compound to design novel TKIs that exhibit improved pharmacokinetic profiles compared to existing therapies.

The versatility of 2'-Bromo-3-chloro-5'-(trifluoromethyl)propiophenone extends beyond kinase inhibition. It has also been explored as a precursor in the synthesis of antiviral agents. Viruses rely on host cellular machinery for replication, and inhibiting viral enzymes can disrupt their life cycle. The structural features of this compound allow for modifications that can target viral proteases or polymerases, offering a strategic approach to antiviral drug development. Moreover, its ability to undergo various chemical transformations makes it a valuable building block for constructing more complex molecules with tailored biological activities.

In addition to its applications in oncology and virology, 2'-Bromo-3-chloro-5'-(trifluoromethyl)propiophenone has shown promise in addressing inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including autoimmune disorders and metabolic syndromes. By designing derivatives of this compound that interact with inflammatory mediators or signaling pathways, researchers aim to develop novel anti-inflammatory agents. The bromo and chloro substituents provide handles for further derivatization, enabling the creation of molecules with specific inflammatory targets.

The synthesis of 2'-Bromo-3-chloro-5'-(trifluoromethyl)propiophenone itself is an intriguing aspect from a chemical perspective. The process typically involves multi-step organic transformations, including halogenation reactions and protection-deprotection strategies. Advanced synthetic methodologies such as palladium-catalyzed cross-coupling reactions have been employed to introduce additional functional groups efficiently. These synthetic approaches not only highlight the compound's synthetic utility but also showcase the advancements in organic chemistry that facilitate complex molecule construction.

From a computational chemistry standpoint, understanding the molecular interactions of 2'-Bromo-3-chloro-5'-(trifluoromethyl)propiophenone with biological targets is crucial for rational drug design. Molecular docking studies have been instrumental in predicting binding modes and affinities between this compound and its intended targets. By integrating experimental data with computational models, researchers can refine molecular structures to optimize pharmacological properties. This interdisciplinary approach underscores the importance of collaboration between experimentalists and theoreticians in advancing drug discovery efforts.

The future prospects for 2'-Bromo-3-chloro-5'-(trifluoromethyl)propiophenone are promising, given its diverse applications and synthetic flexibility. As new therapeutic targets are identified and our understanding of disease mechanisms deepens, this compound is likely to play an increasingly significant role in pharmaceutical research. Ongoing studies aim to expand its utility by exploring novel synthetic routes and investigating its potential in treating emerging diseases or rare conditions where existing treatments are limited.

In conclusion, 2'-Bromo-3-chloro-5'-(trifluoromethyl)propiophenone (CAS No. 1261816-68-5) stands as a testament to the power of structural diversity in drug discovery. Its unique combination of substituents makes it a valuable intermediate for synthesizing small molecules with therapeutic potential across multiple disease areas. As research continues to uncover new applications and refine synthetic methodologies, this compound will undoubtedly remain at the forefront of pharmaceutical innovation.